Cas no 2503202-01-3 (Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate)

• Product Name: Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate
• CAS No: 2503202-01-3
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD32859543
• CID: 5670650
• PubChem ID: 155821948
• Update Time: 2025-10-06

Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate
• 2503202-01-3
• EN300-26975963

• MDL： MFCD32859543
• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-9(14)7-13-6-4-5-8(12)10(13)15/h8H,4-7,12H2,1-3H3
• InChI Key： LZYGHUSYSYHEGE-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(CCC1)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate

Comprehensive Overview of Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate (CAS No. 2503202-01-3)

Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate (CAS No. 2503202-01-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and tert-butyl ester group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring an amino and oxo functional group, makes it a versatile building block for drug discovery and development.

In recent years, the demand for piperidine derivatives has surged due to their widespread applications in medicinal chemistry. Researchers are particularly interested in Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate for its potential role in designing protease inhibitors and neurological therapeutics. The compound’s ability to modulate enzyme activity and interact with biological targets has positioned it as a focal point in studies related to neurodegenerative diseases and metabolic disorders.

The synthesis of Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate involves multi-step organic reactions, often starting from readily available piperidine precursors. Key steps include N-alkylation and esterification, which are optimized to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for further applications. The tert-butyl group in the molecule enhances its stability, making it easier to handle and store under standard laboratory conditions.

One of the most discussed topics in the scientific community is the role of small molecule intermediates in accelerating drug development. Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate exemplifies this trend, as it is frequently utilized in the preparation of peptidomimetics and enzyme modulators. Its compatibility with solid-phase synthesis techniques further broadens its utility, enabling high-throughput screening and combinatorial chemistry approaches.

From an industrial perspective, the scalability of Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate production is a critical factor. Manufacturers are investing in green chemistry methodologies to minimize environmental impact while maintaining cost-effectiveness. Innovations such as catalytic hydrogenation and flow chemistry are being explored to streamline the synthesis process, aligning with global sustainability goals.

In the context of AI-driven drug discovery, compounds like Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate are increasingly valuable. Computational models predict their interactions with biological targets, reducing the time and resources required for experimental validation. This synergy between cheminformatics and traditional laboratory research underscores the compound’s relevance in modern pharmaceutical innovation.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate is essential. Its pharmacophore features, including the 2-oxopiperidin-1-yl moiety, influence binding affinity and selectivity. Such insights are pivotal for optimizing lead compounds and overcoming challenges like drug resistance and off-target effects.

In summary, Tert-butyl 2-(3-amino-2-oxopiperidin-1-yl)acetate (CAS No. 2503202-01-3) represents a cornerstone in contemporary chemical research. Its multifaceted applications, from medicinal chemistry to biotechnology, highlight its importance in advancing scientific knowledge and therapeutic solutions. As the field evolves, this compound will undoubtedly remain at the forefront of innovation, addressing unmet medical needs and contributing to the next generation of life-saving drugs.